4-Iodo-6-phenylpyrimidine
4-Iodo-6-phenylpyrimidine
4-iodo-6-phenylpyrimidine is a member of the class of pyrimidines carrying iodo and phenyl substituents at positions 4 and 6 respectively. It has a role as a macrophage migration inhibitory factor inhibitor, an antineoplastic agent and an apoptosis inducer. It is a member of pyrimidines, a biaryl and an organoiodine compound.
Brand Name:
Vulcanchem
CAS No.:
41270-96-6
VCID:
VC0516198
InChI:
InChI=1S/C10H7IN2/c11-10-6-9(12-7-13-10)8-4-2-1-3-5-8/h1-7H
SMILES:
C1=CC=C(C=C1)C2=CC(=NC=N2)I
Molecular Formula:
C10H7IN2
Molecular Weight:
282.08 g/mol
4-Iodo-6-phenylpyrimidine
CAS No.: 41270-96-6
Cat. No.: VC0516198
Molecular Formula: C10H7IN2
Molecular Weight: 282.08 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-iodo-6-phenylpyrimidine is a member of the class of pyrimidines carrying iodo and phenyl substituents at positions 4 and 6 respectively. It has a role as a macrophage migration inhibitory factor inhibitor, an antineoplastic agent and an apoptosis inducer. It is a member of pyrimidines, a biaryl and an organoiodine compound. |
|---|---|
| CAS No. | 41270-96-6 |
| Molecular Formula | C10H7IN2 |
| Molecular Weight | 282.08 g/mol |
| IUPAC Name | 4-iodo-6-phenylpyrimidine |
| Standard InChI | InChI=1S/C10H7IN2/c11-10-6-9(12-7-13-10)8-4-2-1-3-5-8/h1-7H |
| Standard InChI Key | ZTCJXHNJVLUUMR-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=CC(=NC=N2)I |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC(=NC=N2)I |
| Appearance | Solid powder |
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